Melphalan Dimer-d8 Dihydrochloride
Melphalan Dimer-d8 Dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
1801709-41-0
VCID:
VC0129878
InChI:
InChI=1S/C40H50N8O6/c1-23(2)33(45-39(51)53-5)37(49)47-19-7-9-31(47)35-41-21-29(43-35)27-15-11-25(12-16-27)26-13-17-28(18-14-26)30-22-42-36(44-30)32-10-8-20-48(32)38(50)34(24(3)4)46-40(52)54-6/h11-18,21-24,31-34H,7-10,19-20H2,1-6H3,(H,41,43)(H,42,44)(H,45,51)(H,46,52)/t31-,32-,33-,34-/m0/s1/i5D3,6D3
SMILES:
CC(C)C(C(=O)N1CCCC1C2=NC=C(N2)C3=CC=C(C=C3)C4=CC=C(C=C4)C5=CN=C(N5)C6CCCN6C(=O)C(C(C)C)NC(=O)OC)NC(=O)OC
Molecular Formula:
C₂₆H₂₉D₈Cl₅N₄O₄
Molecular Weight:
654.91
Melphalan Dimer-d8 Dihydrochloride
CAS No.: 1801709-41-0
Reference Standards
VCID: VC0129878
Molecular Formula: C₂₆H₂₉D₈Cl₅N₄O₄
Molecular Weight: 654.91
| CAS No. | 1801709-41-0 |
|---|---|
| Product Name | Melphalan Dimer-d8 Dihydrochloride |
| Molecular Formula | C₂₆H₂₉D₈Cl₅N₄O₄ |
| Molecular Weight | 654.91 |
| IUPAC Name | trideuteriomethyl N-[(2S)-3-methyl-1-[(2S)-2-[5-[4-[4-[2-[(2S)-1-[(2S)-3-methyl-2-(trideuteriomethoxycarbonylamino)butanoyl]pyrrolidin-2-yl]-1H-imidazol-5-yl]phenyl]phenyl]-1H-imidazol-2-yl]pyrrolidin-1-yl]-1-oxobutan-2-yl]carbamate |
| Standard InChI | InChI=1S/C40H50N8O6/c1-23(2)33(45-39(51)53-5)37(49)47-19-7-9-31(47)35-41-21-29(43-35)27-15-11-25(12-16-27)26-13-17-28(18-14-26)30-22-42-36(44-30)32-10-8-20-48(32)38(50)34(24(3)4)46-40(52)54-6/h11-18,21-24,31-34H,7-10,19-20H2,1-6H3,(H,41,43)(H,42,44)(H,45,51)(H,46,52)/t31-,32-,33-,34-/m0/s1/i5D3,6D3 |
| SMILES | CC(C)C(C(=O)N1CCCC1C2=NC=C(N2)C3=CC=C(C=C3)C4=CC=C(C=C4)C5=CN=C(N5)C6CCCN6C(=O)C(C(C)C)NC(=O)OC)NC(=O)OC |
| Synonyms | 4-[[2-[[4-[Bis(2-chloroethyl)amino]-L-phenylalanyl]oxy]ethyl](2-chloroethyl)amino]-L-phenylalanine-d8 Dihydrochloride |
| PubChem Compound | 129009596 |
| Last Modified | Nov 11 2021 |
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